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Compound of Interest

Compound Name: Methoprene

Cat. No.: B7784182 Get Quote

Introduction

Methoprene is a juvenile hormone analog widely utilized in entomological research and pest

management as an insect growth regulator. It disrupts the normal developmental processes of

insects, primarily by interfering with metamorphosis. For laboratory applications, the

preparation of accurate and stable stock solutions of Methoprene is a critical first step to

ensure the reproducibility and reliability of experimental results. This document provides

detailed protocols for the preparation of Methoprene stock solutions, along with solubility data

and storage recommendations.

Data Presentation: Methoprene Solubility and Stock
Solution Storage
The following table summarizes the solubility of Methoprene in various common laboratory

solvents and the recommended storage conditions for the resulting stock solutions.
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Solvent
Solubility
(mg/mL)

Molar
Equivalent
(mM)

Recommen
ded Storage
Temperatur
e

Stock
Solution
Stability

Citations

Dimethyl

Sulfoxide

(DMSO)

50 161.05
-20°C or

-80°C

1 month at

-20°C, 1 year

at -80°C

[1][2]

Ethanol 95 305.99
-20°C or

-80°C

1 month at

-20°C, 1 year

at -80°C

[2]

Acetone 50 161.05
-20°C or

-80°C

1 month at

-20°C, 1 year

at -80°C

[2]

Methanol >450 g/L >1449 +4°C

Weekly

preparation

recommende

d

[3]

tert-Butyl

methyl ether

1000 µg/mL

(1 mg/mL)
3.22

Room

Temperature

(20-25°C)

Not specified

Note: Sonication is recommended to aid in the dissolution of Methoprene in DMSO, Ethanol,

and Acetone. When preparing stock solutions, it is advisable to aliquot the solution into smaller

volumes to avoid repeated freeze-thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Methoprene Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Methoprene in Dimethyl

Sulfoxide (DMSO).

Materials:
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Methoprene (solid)

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Analytical balance

Calibrated micropipettes

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of Methoprene:

The molecular weight of Methoprene is 310.47 g/mol .

To prepare 1 mL of a 10 mM solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 310.47 g/mol x 1000 mg/g = 3.1047 mg

Weighing Methoprene:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh approximately 3.1 mg of Methoprene into the tared tube. Record the

exact weight.

Dissolving Methoprene:

Based on the actual weight of Methoprene, calculate the precise volume of DMSO

required to achieve a 10 mM concentration.

Volume (mL) = [Mass (mg) / 310.47 ( g/mol )] / 10 (mmol/L)
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Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

Methoprene.

Vortex the tube vigorously for 1-2 minutes to dissolve the solid.

If the Methoprene does not fully dissolve, sonicate the tube for 5-10 minutes in a water

bath sonicator.

Storage:

Once the Methoprene is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year). Avoid repeated freeze-thaw cycles.

Visualizations
Experimental Workflow for Methoprene Stock Solution
Preparation
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Workflow for Methoprene Stock Solution Preparation

Preparation

Storage Verification (Optional)

Calculate Mass of Methoprene

Weigh Methoprene

Add Solvent (e.g., DMSO)

Dissolve (Vortex/Sonicate)

Aliquot into Single-Use Tubes Verify Concentration (e.g., HPLC)

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in preparing a Methoprene stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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